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Compound of Interest

Methyl 4-oxopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B1345593

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-oxopiperidine-1-carboxylate, also known as N-methoxycarbonyl-4-piperidone, is a
key heterocyclic building block in organic synthesis, particularly in the development of
pharmaceutical agents. Its piperidine core and reactive ketone functionality make it a versatile
intermediate for the synthesis of a wide range of complex molecules. This technical guide
provides a comprehensive overview of the known physical properties of Methyl 4-
oxopiperidine-1-carboxylate, alongside detailed experimental protocols for its synthesis and
characterization.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 4-oxopiperidine-1-
carboxylate is presented below. It is important to note that there is some ambiguity in
commercially available data, with the CAS number 29976-54-3 sometimes being incorrectly
attributed to the methyl ester, while it authoritatively belongs to the ethyl ester analogue, Ethyl
4-oxopiperidine-1-carboxylate. The data presented here is a consolidation of available
information, with distinctions made where possible.
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Property Value Source | Notes
Molecular Formula C7H11NOs
Molecular Weight 157.17 g/mol [1][2]
Pale-yellow to yellow-brown
Appearance o [1]
liquid
Predicted value from some
Boiling Point 257.6°C at 760 mmHg suppliers, may be associated
with the incorrect CAS number.
Predicted value from some
Density 1.194 g/cm3 suppliers, may be associated
with the incorrect CAS number.
Predicted value from some
Refractive Index 1.484 suppliers, may be associated
with the incorrect CAS number.
N ] ) Inferred from the ethyl ester
Solubility Slightly soluble in water.
analogue.
Storage Temperature Refrigerator [1]

Experimental Protocols

Detailed experimental procedures for the synthesis and characterization of piperidine
derivatives are crucial for their application in research and development. Below are generalized
protocols adapted from the synthesis of similar compounds, such as Ethyl 4-oxopiperidine-1-
carboxylate.

Synthesis of Methyl 4-oxopiperidine-1-carboxylate

This procedure is adapted from the synthesis of the analogous ethyl ester.
Materials:

» 4-Piperidone hydrochloride
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Methyl chloroformate
Triethylamine
Dichloromethane (DCM)
Water

Anhydrous sodium sulfate

Standard laboratory glassware and equipment

Procedure:

A solution of 4-piperidone hydrochloride (1 equivalent) in dichloromethane is prepared in a
round-bottom flask and cooled to 0°C in an ice bath.

Triethylamine (2.5 equivalents) is added to the solution, followed by the dropwise addition of
methyl chloroformate (1.1 equivalents).

The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is diluted with water and transferred to a separatory
funnel.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

The solvent is removed under reduced pressure to yield crude Methyl 4-oxopiperidine-1-
carboxylate.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Characterization Methods
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Standard analytical techniques are employed to confirm the identity and purity of the
synthesized Methyl 4-oxopiperidine-1-carboxylate.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
acquired to confirm the chemical structure. The proton NMR would be expected to show
signals for the methyl ester protons, as well as the protons on the piperidine ring.

e Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands
for the ketone carbonyl group (around 1720 cm~1) and the carbamate carbonyl group
(around 1700 cm™1).

e Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the
compound.

Visualizing the Synthesis Workflow

The following diagram illustrates the general synthetic pathway for N-alkoxycarbonyl-4-
piperidones.

Synthesis of N-alkoxycarbonyl-4-piperidones

Base Solvent
(e.g., Triethylamine) (e.g., Dichloromethane)
Acylation Reaction

Aqueous Workup &
Purification

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of Methyl 4-oxopiperidine-1-carboxylate.

Logical Relationship of Key Moieties

The structure of Methyl 4-oxopiperidine-1-carboxylate contains several key functional groups
that dictate its reactivity and utility as a synthetic intermediate.

Key Structural Features

4 Methyl 4-oxopiperidine-1-carboxylate A

L . . . ——~  Site for nucleophilic attack
Piperidine Ring ;Slte of N-substltutloDand further functionalization

\N-Methoxycarbonyl Group | 4-Oxo Group/

Click to download full resolution via product page

Caption: The relationship between the core piperidine ring and its key functional groups.

This technical guide provides a foundational understanding of the physical properties and
synthetic considerations for Methyl 4-oxopiperidine-1-carboxylate. Researchers and
scientists are encouraged to consult peer-reviewed literature for more specific and detailed
experimental data as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345593#physical-properties-of-methyl-4-
oxopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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